![molecular formula C21H25FN2O3 B3980693 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide](/img/structure/B3980693.png)
4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide
Overview
Description
4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide, also known as ABT-594, is a chemical compound that has been extensively studied for its potential therapeutic applications. ABT-594 is a member of the class of chemicals known as nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of effects on the body.
Mechanism of Action
The mechanism of action of 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide is complex and not fully understood. It is known to act as an agonist (activator) of nicotinic acetylcholine receptors, which are found throughout the body. These receptors are involved in a wide range of physiological processes, including pain perception, inflammation, and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain perception in animal models of pain, and to have anti-inflammatory effects in animal models of inflammation. It has also been shown to have anti-nociceptive effects, reducing sensitivity to pain.
Advantages and Limitations for Lab Experiments
One advantage of 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide for lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the role of nicotinic acetylcholine receptors in various physiological processes. However, one limitation of this compound is its relatively low potency compared to other nicotinic acetylcholine receptor agonists, which can make it more difficult to achieve the desired effects in experiments.
Future Directions
There are several potential future directions for research on 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide. One area of interest is its potential as a treatment for chronic pain, which is a major public health concern. Other potential applications include its use as a treatment for inflammatory disorders, such as rheumatoid arthritis, and its potential as a treatment for addiction and other psychiatric disorders. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more potent and selective agonists of nicotinic acetylcholine receptors.
Scientific Research Applications
4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-(4-fluorophenyl)cyclohexanecarboxamide has been the subject of extensive scientific research, particularly with regard to its potential therapeutic applications. It has been shown to have a wide range of effects on the body, including analgesic (pain-relieving), anti-inflammatory, and anti-nociceptive (reducing sensitivity to pain) effects.
properties
IUPAC Name |
4-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-N-(4-fluorophenyl)cyclohexane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O3/c22-14-7-9-15(10-8-14)23-19(25)13-5-11-16(12-6-13)24-20(26)17-3-1-2-4-18(17)21(24)27/h7-10,13,16-18H,1-6,11-12H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVEHTRMDLFSSPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)N(C2=O)C3CCC(CC3)C(=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.